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Compound of Interest

Compound Name: Aluminum nitrate

Cat. No.: B085435

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety protocols for the handling and use of aluminum
nitrate in a laboratory environment. Adherence to these guidelines is critical to mitigate risks
and ensure a safe working environment. Aluminum nitrate, while utilized in various
applications including as a nitrating agent and in the extraction of uranium, presents significant
hazards if not handled correctly.[1] It is a strong oxidizing agent and can cause serious eye
damage, skin irritation, and may be harmful if swallowed.[2][3][4]

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of aluminum nitrate is
fundamental to its safe handling. This data is crucial for designing experiments, selecting
appropriate storage conditions, and planning emergency responses.

© 2025 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b085435?utm_src=pdf-interest
https://www.benchchem.com/product/b085435?utm_src=pdf-body
https://www.benchchem.com/product/b085435?utm_src=pdf-body
https://www.benchchem.com/product/b085435?utm_src=pdf-body
https://datasheets.scbt.com/sc-202926.pdf
https://www.fishersci.com/store/msds?partNumber=A586500&productDescription=ALUM+NITRATE+CRYSTAL+ACS+500G&vendorId=VN00033897&countryCode=US&language=en
https://www.flinnsci.com/sds_40-aluminum-nitrate/sds_40/
https://www.columbuschemical.com/MSDS/SDS/Aluminum%20Nitrate,%20ACS%200291.pdf
https://www.benchchem.com/product/b085435?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Property

Value

Molecular Formula

Al(NO3)s

Appearance White crystalline solid[5][6]
Odor Odorless|[2]
Melting Point 73 °C/163.4 °F[2]

Decomposition Temperature

150 °C[6][7]

Highly soluble in cold water; decomposes in hot

Solubility water.[3][6] Soluble in methanol, ethanol,
acetone, and ethylene glycol.[7][8]

pH 2.5-3.5 (5% aqueous solution)[2]

Specific Gravity >1[1]

Oral LD50 (rat)

3,671 mg/kg[4]

Hazard Identification and Mitigation

Aluminum nitrate is classified as a hazardous substance. The primary hazards are its
oxidizing nature and its potential to cause skin and eye irritation.[3][4][9]

Health Hazards

o Eye Contact: Causes serious eye damage and irritation.[2][3][10]
» Skin Contact: Causes skin irritation.[3][4]

¢ Ingestion: May be harmful if swallowed.[3][10] Ingestion of large amounts can lead to
gastrointestinal irritation.[10]

¢ Inhalation: May be harmful if inhaled, causing respiratory tract irritation.[4]

Fire and Explosion Hazards

o Oxidizer: Aluminum nitrate is a strong oxidizing agent and may intensify fire.[3][4][6] It can
accelerate the burning of combustible materials.[5][11]
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o Explosion Risk: While noncombustible, prolonged exposure to heat or fire may result in an
explosion.[5][11] Mixtures with certain organic compounds or reducing agents can be
explosive.[1][11]

Engineering Controls and Personal Protective
Equipment (PPE)

To minimize exposure and ensure safety, a combination of engineering controls and
appropriate personal protective equipment must be utilized.

Engineering Controls

» Ventilation: Use in a well-ventilated area.[10] Local exhaust ventilation or a fume hood
should be used to keep airborne concentrations below exposure limits.[9][12]

o Eyewash Stations and Safety Showers: Emergency eyewash fountains and safety showers
must be readily available in the immediate vicinity of where aluminum nitrate is handled.
[10][12][13]

Personal Protective Equipment (PPE)

e Eye and Face Protection: Wear chemical safety goggles or a face shield.[1][4][14]
» Skin Protection: Wear protective gloves (e.g., PVC or rubber) and a lab coat.[1][14]
o Respiratory Protection: If dust is generated, use a NIOSH-approved respirator.[13][14]

The following diagram illustrates the standard workflow for donning and doffing PPE when
working with aluminum nitrate.
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PPE Doffing Sequence

Remove Respirator .
(if required) »-| Wash Hands

Remove Gloves P Remove Lab Coat P Wash Hands P Remove Eye Protection >

PPE Donning Sequence

Don Respirator —~

> > i >
Wash Hands | Don Lab Coat L (if required) #- Don Eye Protection P Don Gloves

Click to download full resolution via product page
Figure 1: PPE Donning and Doffing Workflow

Experimental Protocols
Safe Handling Procedures

Avoid contact with skin, eyes, and clothing.[9][14]

Do not breathe dust.[9][14]

Keep away from heat, sparks, open flames, and hot surfaces.[3][4]

Take precautions to avoid mixing with combustible materials.[3][9]

Wash hands thoroughly after handling.[3]

Storage Protocols

» Store in a cool, dry, well-ventilated area.[4][10]
» Keep container tightly closed.[9][10]
o Store away from incompatible substances and combustible materials.[3][9][10]

» Store with other inorganic nitrates, amides, nitrites, and azides.[3]
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Incompatible Materials

Aluminum nitrate is incompatible with a range of substances. Contact with these materials
should be strictly avoided to prevent hazardous reactions.

Incompatible Material Category Examples

Combustible Materials Wood, paper, oil[1][3][9]

Strong Reducing Agents Phosphorous, tin(Il) chloride[1][11]

Bases Sodium hydroxide, potassium hydroxide[2]
Acids Strong acids[2][3]

Finely Powdered Metals Aluminum powder[1][3]

Organic Chemicals Alkyl esters[1][3]

Cyanides, Thiocyanates, Isothiocyanates [1112]

Emergency Procedures

In the event of an emergency, prompt and correct action is crucial.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[10] Remove contact lenses if present and
easy to do so.[3] Seek immediate medical attention.

o Skin Contact: Flush skin with plenty of water for at least 15 minutes while removing
contaminated clothing and shoes.[10] Get medical attention if irritation persists.[3]

« Ingestion: Do not induce vomiting.[10] If the victim is conscious and alert, give 2-4 cupfuls of
milk or water.[10] Call a poison center or physician.[3]

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[3] If breathing is difficult, give oxygen.[14]
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Spill Response

o Ventilate the area of the spill.[3]
o Wear appropriate personal protective equipment.[14]

o For a small spill, use appropriate tools to put the spilled solid in a convenient waste disposal
container.[14]

e For a large spill, keep the substance damp with a water spray to avoid dust formation.[14]
Prevent entry into sewers or confined areas.[14]

e Wash the spill site after material pickup is complete.[3]

The following diagram outlines the logical steps for responding to a chemical spill of aluminum
nitrate.
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Figure 2: Chemical Spill Response Workflow
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Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations. Do not dispose of down the drain. Contaminated packaging should be treated as
the product itself.

Conclusion

The safe handling of aluminum nitrate in a laboratory setting is achievable through a
combination of a thorough understanding of its properties, the consistent use of engineering
controls and personal protective equipment, and adherence to established safety protocols.
This guide serves as a comprehensive resource for researchers, scientists, and drug
development professionals to mitigate the risks associated with the use of this chemical.
Regular review of safety procedures and ongoing training are essential to maintaining a safe
laboratory environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Check Availability & Pricing

¢ 10. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 11. ALUMINUM NITRATE | CAMEO Chemicals | NOAA [cameochemicals.noaa.gov]
e 12. fishersci.com [fishersci.com]

e 13. sds.aquaphoenixsci.com [sds.aquaphoenixsci.com]

e 14, oxfordlabchem.com [oxfordlabchem.com]

 To cite this document: BenchChem. [Safety Precautions for Handling Aluminum Nitrate in the
Lab: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085435#safety-precautions-for-handling-aluminum-
nitrate-in-the-lab]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://pim-resources.coleparmer.com/sds/00940.pdf
https://cameochemicals.noaa.gov/chemical/57
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-a/S25148.pdf
https://sds.aquaphoenixsci.com/SDS/64364_AL5250SS_GHSUnitedStatesSDS_en_2017-04-26.pdf
https://www.oxfordlabchem.com/msds/ALUMINIUM%20NITRATE%20(Nonahydrate).pdf
https://www.benchchem.com/product/b085435#safety-precautions-for-handling-aluminum-nitrate-in-the-lab
https://www.benchchem.com/product/b085435#safety-precautions-for-handling-aluminum-nitrate-in-the-lab
https://www.benchchem.com/product/b085435#safety-precautions-for-handling-aluminum-nitrate-in-the-lab
https://www.benchchem.com/product/b085435#safety-precautions-for-handling-aluminum-nitrate-in-the-lab
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b085435?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085435?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

